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Compound of Interest

Compound Name: 3-(3-bromophenyl)propanoic Acid

Cat. No.: B181663

Authored for Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide on the safety protocols and
handling procedures for 3-(3-bromophenyl)propanoic acid. As a compound frequently utilized
in synthetic chemistry and drug discovery pipelines, a thorough understanding of its hazard
profile and the implementation of robust safety measures are paramount to ensuring personnel
safety and experimental integrity. This guide is structured to provide not only procedural steps
but also the scientific rationale behind them, empowering researchers to work with this
compound confidently and safely.

Compound Identification and Key Properties

A foundational aspect of chemical safety is the unambiguous identification of the substance
and its physical characteristics. This data is crucial for anticipating its behavior under laboratory
conditions and for planning appropriate handling and storage strategies.
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Property Value Source(s)

3-(3-bromophenyl)propanoic

IUPAC Name acid [1][2]
CAS Number 42287-90-1 [1][2][3]14]
Molecular Formula CoHoBrO:2 [11[2]
Molecular Weight 229.07 g/mol [11[3]
Appearance White to orange solid powder [2][3]
Melting Point 63-76 °C [315]
Solubility Insoluble in water [51[6]

3-(3-Bromophenyl)propionic
Synonyms acid, 3-(m- [1][5]

bromophenyl)propionic acid

Hazard Analysis and GHS Classification

3-(3-bromophenyl)propanoic acid is classified under the Globally Harmonized System (GHS)
as a hazardous substance. The following classification dictates the necessary precautions.[1]
[7] Understanding these hazards is the primary step in risk mitigation.
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GHS Classification Code Description
Pictogram GHSO07 (Exclamation Mark) [3]
Signal Word Warning [3]
Hazard Statements H302 Harmful if swallowed.[1][3]
H315 Causes skin irritation.[1][5][7]
Causes serious eye irritation.
H319
[11[5][7]
May cause respirator
H335 ) .y. P Y
irritation.[1][5][7]
] Acute Toxicity, Oral (Category
Primary Hazard Classes 2 [11[3]
Skin Irritation (Category 2) [1][7]
Eye Irritation (Category 2A) [1107]

Specific Target Organ Toxicity -
Single Exposure (Category 3), [1][7118]
Respiratory Tract Irritation

The combined hazard statements indicate that the primary risks associated with this compound
are acute toxicity upon ingestion and significant irritation to the skin, eyes, and respiratory
system.[1][7] The solid, powdered form of the material increases the risk of aerosolization and
subsequent inhalation, making dust control a critical safety consideration.[9][10]

Exposure Controls & Personal Protection: The
Hierarchy of Controls

A systematic approach to safety, known as the Hierarchy of Controls, should be applied to
minimize exposure. This framework prioritizes engineering and administrative controls over
sole reliance on Personal Protective Equipment (PPE).
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/Hierarchy of Controls for 3-(3-bromophenyl)propanoic acid\
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Engineering Controls

The primary defense against exposure is to handle the material within a controlled
environment.

¢ Chemical Fume Hood: All weighing and handling of 3-(3-bromophenyl)propanoic acid
powder must be conducted inside a certified chemical fume hood.[11] This is non-negotiable,
as it directly mitigates the risk of respiratory irritation by containing dust and aerosols.[5][7]
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o Ventilation: Ensure the laboratory has adequate general ventilation.[9][10]

o Safety Stations: An operational eyewash station and safety shower must be located in
immediate proximity to the handling area.[10]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. It must be selected based on
the specific hazards.[3][11]
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PPE Category Item Specification & Rationale
Chemical splash-resistant,
tight-sealing goggles are

) mandatory to protect against

Eye/Face Protection Safety Goggles

airborne particles and prevent
serious eye irritation (H319).[3]
[11]

Hand Protection

Nitrile Gloves

Wear chemical-resistant
gloves.[3] Disposable nitrile
gloves provide adequate
protection against incidental
contact.[11] Always inspect
gloves before use and use
proper removal technique to

avoid skin contact.

Body Protection

Laboratory Coat

A buttoned lab coat must be
worn to protect against skin
irritation (H315) from spills or
dust.[11]

Respiratory Protection

N95 Dust Mask / Respirator

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) should be used if there
is a potential for dust
generation outside of a fume
hood, or if ventilation is
insufficient, to prevent
respiratory irritation (H335).[3]
[10][11]

Standard Operating Protocol for Handling

Adherence to a strict, step-by-step protocol is essential for minimizing exposure risk.
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Step-by-step handiing protocol.

Handling Workflow for 3-(3-bromophenyl)propanoic acid

Weighing

* Perform inside fume hood

+ Use anti-static weigh boat

+ Handle gently to avoid dust

Preparation
« Verify fume hood is operational
« Gather all materials

Transfer & Use Doff PPE
Keep container closed when not in use s « Remove gloves firs
+ Conduct all manipulations in hood + Dispose inated materials * Wash hands thorou

Don PPE
« Lab coat, Goggles, Gloves

Click to download full resolution via product page
Caption: A sequential workflow ensures all safety checks are performed in the correct order.
Experimental Protocol:

o Preparation: Before handling, ensure the chemical fume hood is functioning correctly.
Assemble all necessary equipment (spatulas, weigh paper/boat, reaction vessel) inside the
hood to minimize traffic in and out of the containment area.

o PPE Donning: Put on all required PPE as specified in the table above (Section 3.2).
e Handling:
o Carefully open the container inside the fume hood.

o Use a spatula to gently transfer the desired amount of the solid. Avoid scooping actions
that could generate dust.[9][10]

o Close the main container lid as soon as the transfer is complete.[7][9]
e Post-Handling:

o Wipe down the spatula and any surfaces inside the fume hood that may have been
contaminated.

o Properly dispose of any contaminated weigh paper, gloves, or other disposable materials
in a designated hazardous waste container.[4]
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o Wash hands thoroughly with soap and water after removing gloves.[4][7]

Emergency Protocols

Immediate and correct response to an exposure or spill is critical.

First-Aid Measures

« If Inhaled (H335): Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
medical attention.[4][7][10]

e In Case of Skin Contact (H315): Immediately take off all contaminated clothing. Wash the
affected skin area with soap and plenty of water for at least 15 minutes. If irritation persists,
seek medical attention.[4][7]

e In Case of Eye Contact (H319): Immediately flush eyes with plenty of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[4] Remove contact lenses if present
and easy to do so. Continue rinsing. Seek immediate medical attention.[7]

« If Swallowed (H302): Do NOT induce vomiting. Rinse mouth thoroughly with water. Never
give anything by mouth to an unconscious person. Call a physician or poison control center
immediately.[4][7]

Accidental Release Measures (Spill Response)
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Spill Response Protocol

Spill Detected

Evacuate & Secure Area
Notify others

Don Full PPE
(incl. respirator)

Contain Spill
Cover gently with absorbent material
(e.g., vermiculite, dry sand)

Collect Material

Sweep carefully into a labeled
hazardous waste container

Decontaminate Area
Wipe with appropriate solvent
(if applicable) and then soap & water

Dispose of Waste
Follow institutional guidelines

Workflow for responding to a chemical spill.

Click to download full resolution via product page

Caption: A systematic spill response minimizes exposure and environmental contamination.

Spill Cleanup Protocol:

© 2025 BenchChem. All rights reserved.
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o Evacuate: Evacuate non-essential personnel from the immediate area.[7]
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
o Protect: Wear full personal protective equipment, including respiratory protection.[7]

o Contain: Gently cover the spill with an inert absorbent material like vermiculite or dry sand to
prevent dust from becoming airborne.

o Collect: Carefully sweep or scoop the material into a designated, labeled container for
hazardous waste.[12] Avoid aggressive actions that create dust.

o Decontaminate: Clean the spill area thoroughly with a damp cloth, followed by soap and
water.

o Dispose: Dispose of all cleanup materials and contaminated PPE as hazardous waste
according to institutional and local regulations.[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (COz), or alcohol-
resistant foam.[4][7]

o Specific Hazards: During a fire, hazardous decomposition products such as carbon
monoxide, carbon dioxide, and hydrogen bromide may be formed.[10]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with fumes and combustion products.[4][7][10]

Storage and Disposal
Storage

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][9]
[10]

o Security: The container should be stored in a locked cabinet or area with restricted access,
as indicated by precautionary statement P405 (Store locked up).[7]
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e Incompatibilities: Keep away from strong oxidizing agents.[10]

Disposal

Disposal of 3-(3-bromophenyl)propanoic acid and its containers must be handled as
hazardous waste.[4][10] All waste disposal procedures must be in strict accordance with all
applicable federal, state, and local environmental regulations. Contact your institution's
Environmental Health and Safety (EHS) department for specific guidance.[10]

Toxicological Information

The GHS classification provides the primary toxicological insights for this compound. It is
harmful if ingested (acute oral toxicity) and is a known irritant to the skin, eyes, and respiratory
system.[1][7] There is limited publicly available data on chronic effects or carcinogenicity,
therefore, the precautionary principle dictates that all exposure should be minimized. All
chemical products should be treated with the recognition of having unknown hazards and
toxicity.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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